

An In-depth Technical Guide to Estrone's Involvement in Non-Cancerous Pathologies

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: Estrone
CAS No.: 19973-76-3
Cat. No.: B1149261

[Get Quote](#)

Foreword

For decades, the narrative of estrogen's role in female physiology has been largely dominated by its more potent counterpart, estradiol (E2). **Estrone** (E1), often relegated to the status of a "weak" estrogen, has been viewed primarily as a metabolic byproduct or a precursor molecule. However, a growing body of evidence compels us to reconsider this simplistic view. This guide is intended for researchers, scientists, and drug development professionals who seek a deeper understanding of **estrone's** nuanced and often independent contributions to a range of non-cancerous pathologies. We will move beyond the shadow of estradiol to illuminate the distinct signaling pathways, cellular effects, and clinical implications of **estrone**, providing a comprehensive resource for future research and therapeutic innovation.

Part 1: The Evolving Understanding of Estrone: From Precursor to Key Player

Estrone is one of the three major endogenous estrogens, alongside estradiol and estriol.^[1] While it is true that **estrone** exhibits weaker binding affinity for the classical estrogen receptors (ER α and ER β) compared to estradiol, its biological significance is far from negligible.^[1] In

postmenopausal women, **estrone** becomes the predominant circulating estrogen, primarily synthesized in adipose tissue from androstenedione via the action of aromatase.[1][2] This localized and systemic abundance in the later stages of life positions **estrone** as a critical, yet underappreciated, modulator of age-related diseases.

Biosynthesis and Metabolism: A Dynamic Equilibrium

Estrone's biosynthesis is not confined to the gonads; it is also robustly produced in peripheral tissues, most notably adipose tissue.[1] The enzyme aromatase converts androstenedione to **estrone**, a process that is particularly significant in postmenopausal women and men.[1] Furthermore, **estrone** and estradiol exist in a dynamic equilibrium, interconverted by the 17 β -hydroxysteroid dehydrogenase (17 β -HSD) enzyme, which is expressed in various tissues including the liver, uterus, and mammary glands.[1] This interconversion highlights the complexity of local estrogen signaling, where the cellular context and enzymatic machinery dictate the ultimate biological response.

The metabolism of **estrone** primarily occurs in the liver, where it undergoes conjugation to form **estrone** sulfate and **estrone** glucuronide, or hydroxylation by cytochrome P450 enzymes to produce catechol estrogens.[1] These metabolic pathways are not merely for inactivation and excretion; some metabolites, such as 2-hydroxy**estrone** and 16 α -hydroxy**estrone**, possess their own distinct biological activities.[3]

Signaling Mechanisms: Beyond the Classical Pathway

Estrogens, including **estrone**, exert their effects through two primary signaling pathways: the classical nuclear-initiated pathway and the rapid membrane-initiated pathway.[4][5]

- **Nuclear-Initiated Signaling:** In this pathway, **estrone** binds to ER α or ER β in the cytoplasm or nucleus. This binding induces a conformational change in the receptor, leading to its dimerization and translocation to the nucleus. The receptor-ligand complex then binds to specific DNA sequences known as estrogen response elements (EREs) in the promoter regions of target genes, thereby modulating their transcription.[4][5][6]
- **Membrane-Initiated Signaling:** **Estrone** can also initiate rapid signaling cascades by binding to a subpopulation of estrogen receptors located at the plasma membrane (mERs) or to the G protein-coupled estrogen receptor (GPER).[4][5] This interaction can activate various

downstream signaling molecules, including protein kinases like MAPK and PI3K, leading to rapid cellular responses that are independent of gene transcription.[7][8]

It is the interplay between these pathways, and the differential recruitment of co-regulatory proteins, that underpins the tissue-specific and often subtle effects of **estrone**.

Part 2: Estrone in Skeletal Homeostasis and Osteoporosis

Osteoporosis, a progressive systemic skeletal disease characterized by low bone mass and microarchitectural deterioration of bone tissue, represents a major public health concern, particularly in postmenopausal women. The precipitous decline in estrogen levels following menopause is a primary driver of this condition.[9][10][11] While estradiol has been the focus of much of the research in this area, the role of **estrone**, as the dominant postmenopausal estrogen, is of paramount importance.

The Cellular Basis of Estrogen Action in Bone

Bone is a dynamic tissue that undergoes constant remodeling, a balanced process of bone resorption by osteoclasts and bone formation by osteoblasts.[9] Estrogens play a crucial role in maintaining this balance by:

- **Inhibiting Osteoclast Activity:** Estrogens suppress the formation and activity of osteoclasts, the cells responsible for breaking down bone tissue.[9][12] This is achieved, in part, by downregulating the expression of pro-osteoclastogenic cytokines such as RANKL and upregulating the expression of its decoy receptor, osteoprotegerin (OPG).
- **Promoting Osteoblast Function:** Estrogens stimulate the activity and survival of osteoblasts, the bone-forming cells.[11][12] They can also enhance the expression of bone matrix proteins.

Estrone-Specific Mechanisms in Bone Protection

While sharing the general mechanisms of estrogen action in bone, emerging evidence suggests that **estrone** has distinct contributions. Local production of **estrone** within bone tissue from circulating **estrone** sulfate via steroid sulfatase can create a microenvironment with

sufficient estrogenic activity to support bone health.[13] This local activation of **estrone** to estradiol by 17 β -HSD within bone cells is a critical determinant of its bone-protective effects.

Experimental Workflow: Assessing Estrone's Impact on Osteoclast Differentiation

To investigate the direct effects of **estrone** on osteoclastogenesis, a well-established in vitro assay can be employed.

- **Cell Culture:** Murine bone marrow-derived macrophages (BMMs) are cultured in α -MEM supplemented with 10% fetal bovine serum, 1% penicillin-streptomycin, and 30 ng/mL of M-CSF.
- **Osteoclast Induction:** To induce osteoclast differentiation, BMMs are treated with 50 ng/mL of RANKL in the presence or absence of varying concentrations of **estrone** (e.g., 10^{-10} to 10^{-6} M).
- **Treatment Duration:** Cells are cultured for 5-7 days, with media changes every 2-3 days.
- **TRAP Staining:** Differentiated osteoclasts are identified by staining for tartrate-resistant acid phosphatase (TRAP), a hallmark enzyme of osteoclasts. TRAP-positive multinucleated (≥ 3 nuclei) cells are counted.
- **Data Analysis:** The number of osteoclasts per well is quantified and compared between control and **estrone**-treated groups. A dose-response curve can be generated to determine the inhibitory concentration (IC₅₀) of **estrone** on osteoclast differentiation.



[Click to download full resolution via product page](#)

Caption: Workflow for assessing **estrone**'s effect on osteoclast differentiation.

Part 3: The Dichotomous Role of Estrone in Cardiovascular Health

The relationship between estrogens and cardiovascular disease (CVD) is complex and has been a subject of intense research and debate. While premenopausal women generally exhibit a lower risk of CVD compared to men of the same age, this protection diminishes after menopause, suggesting a cardioprotective role for estrogens.^{[14][15]} However, large-scale clinical trials of hormone replacement therapy (HRT) have yielded conflicting and sometimes concerning results, highlighting the need for a more nuanced understanding of the effects of specific estrogens.^[16]

Vasculoprotective Effects of Estrogens

Estrogens, including **estrone**, are known to have several beneficial effects on the cardiovascular system:

- **Endothelial Function:** Estrogens promote the production of nitric oxide (NO), a potent vasodilator, and prostacyclin, which inhibits platelet aggregation and promotes vasodilation.^[7] This helps to maintain vascular tone and prevent endothelial dysfunction, an early event in the pathogenesis of atherosclerosis.
- **Lipid Metabolism:** Estrogens favorably modulate lipid profiles by increasing high-density lipoprotein (HDL) cholesterol and decreasing low-density lipoprotein (LDL) cholesterol levels.^[17]
- **Inflammation and Cell Adhesion:** Estrogens can exert anti-inflammatory effects by reducing the expression of adhesion molecules on endothelial cells, thereby inhibiting the recruitment of leukocytes to the vessel wall, a key step in atherogenesis.^[7]

Estrone's Specific Contributions to Cardiovascular Physiology


Studies specifically investigating the role of **estrone** have revealed its potential as a significant modulator of cardiovascular health, particularly in the postmenopausal period. Research has shown that **estrone** can modulate the growth and survival of endothelial cells and prevent apoptosis under conditions of oxidative stress.^[7] Furthermore, **estrone** has been shown to

attenuate leukocyte adhesion to endothelial cells, a critical process in the development of atherosclerotic plaques.[7]

Interestingly, a long-term prospective study in postmenopausal women with or at high risk for coronary artery disease found that higher serum **estrone** levels (≥ 15 pg/mL) were associated with lower all-cause mortality.[18] This suggests a protective role for endogenous **estrone** in this high-risk population.

Signaling Pathways in the Vasculature

The vasculoprotective effects of **estrone** are mediated through both genomic and non-genomic signaling pathways. The activation of membrane-associated estrogen receptors leads to the rapid activation of signaling cascades, including the MAPK and PI3K pathways, which are involved in cell proliferation, survival, and NO production.[7]



[Click to download full resolution via product page](#)

Caption: **Estrone** signaling pathways in vascular endothelial cells.

Part 4: The Neuroprotective Potential of Estrone in Neurodegenerative Disorders

Neurodegenerative diseases, such as Alzheimer's disease (AD) and Parkinson's disease (PD), are characterized by the progressive loss of structure and function of neurons. There is a well-documented sex difference in the prevalence and progression of some of these disorders, pointing towards a modulatory role for sex hormones.[19] The neuroprotective effects of estrogens have been a significant area of investigation, with preclinical studies providing compelling evidence for their beneficial roles.[20]

Estrogens and Neuronal Health

Estrogens exert pleiotropic effects in the central nervous system, promoting neuronal survival, supporting cognitive functions like learning and memory, and preventing neuronal loss.[20] The proposed mechanisms for these neuroprotective effects include:

- **Anti-inflammatory Actions:** Estrogens can modulate the activity of microglia, the resident immune cells of the brain, and suppress neuroinflammatory responses that contribute to neuronal damage.[19]
- **Antioxidant Properties:** Estrogens can act as antioxidants, protecting neurons from oxidative stress-induced damage, a common feature of many neurodegenerative diseases.[21][22]
- **Modulation of Apoptotic Pathways:** Estrogens can interfere with apoptotic signaling cascades, thereby preventing programmed cell death of neurons.
- **Regulation of Neurotrophic Factors:** Estrogens can enhance the expression and signaling of neurotrophic factors, such as brain-derived neurotrophic factor (BDNF), which are essential for neuronal growth and survival.

Estrone's Role in the Brain

While much of the research has focused on estradiol, the fact that **estrone** can be locally converted to estradiol in the brain suggests that it serves as an important reservoir for the more potent estrogen. Furthermore, some studies suggest that **estrone** itself may have direct neuroprotective effects. The presence of estrogen receptors in various brain regions, including the hippocampus and cortex, which are critical for memory and cognition, provides the anatomical basis for **estrone's** actions.[21]

However, it is crucial to acknowledge that the translation of these preclinical findings to clinical applications has been challenging. Clinical trials of estrogen replacement therapy in postmenopausal women for the prevention of cognitive decline and neurodegenerative diseases have yielded inconsistent and sometimes contradictory results.^[20] This discrepancy may be due to factors such as the timing of intervention, the type and dose of estrogen used, and the specific patient population.

Part 5: Estrone's Influence on Metabolic Syndrome and Related Disorders

Metabolic syndrome is a cluster of conditions that occur together, increasing the risk of heart disease, stroke, and type 2 diabetes. These conditions include increased blood pressure, high blood sugar, excess body fat around the waist, and abnormal cholesterol or triglyceride levels.^[23] The incidence of metabolic syndrome increases significantly after menopause, implicating estrogen deficiency in its pathogenesis.^{[24][25]}

Estrogen's Role in Metabolic Homeostasis

Estrogens are key regulators of energy balance and glucose homeostasis.^{[24][26]} They influence:

- **Adipose Tissue Distribution:** Estrogens promote the accumulation of subcutaneous fat ("pear-shaped" body) and prevent the deposition of visceral fat ("apple-shaped" body), which is strongly associated with metabolic dysfunction.^[24]
- **Insulin Sensitivity:** Estrogens enhance insulin sensitivity in peripheral tissues such as skeletal muscle, liver, and adipose tissue, thereby improving glucose uptake and utilization.^{[23][24]}
- **Food Intake and Energy Expenditure:** Estrogens can act on the hypothalamus to regulate appetite and increase energy expenditure.^[24]

Estrone, Obesity, and Insulin Resistance

In postmenopausal women, the primary source of estrogen is the conversion of androgens to **estrone** in adipose tissue.^[1] This creates a complex interplay where obesity leads to higher

estrone levels, yet the overall estrogenic environment is still significantly lower than in the premenopausal state.

While higher levels of **estrone** in obese postmenopausal women might be expected to be protective, some studies have shown a positive correlation between circulating estradiol (largely derived from **estrone**) and insulin resistance, although this association appears to be largely explained by the increased body fat mass.^[27] This suggests that the relationship between **estrone** and metabolic health is not straightforward and may be influenced by the inflammatory state associated with obesity. In fact, some research suggests that in the context of obesity, **estrone** may act in concert with inflammatory pathways to drive pathological processes.^{[28][29]}

Quantitative Data on Estrone and Metabolic Parameters

Parameter	Association with Estrone/Estradiol in Postmenopausal Women	Reference
Body Mass Index (BMI)	Positive correlation	^[27]
Percent Body Fat	Positive correlation	^[27]
VLDL-Cholesterol	Positive correlation	^[27]
Plasma Triglycerides	Positive correlation	^[27]
HDL-Cholesterol	Negative correlation	^[27]
Insulin Sensitivity	Negative correlation (confounded by adiposity)	^[27]

Part 6: Methodologies for Estrone Research

Advancing our understanding of **estrone**'s role in non-cancerous pathologies requires robust and sensitive analytical methods and relevant experimental models.

Quantification of Estrone in Clinical Samples

Accurate measurement of **estrone**, especially at the low concentrations found in some populations, is crucial for clinical research.

- Sample Preparation:
 - Aliquots of serum or plasma are combined with a stable isotope-labeled internal standard (e.g., E2-d5).
 - Estrogens are extracted using a solvent such as methyl t-butyl ether or through supported liquid extraction.
 - The solvent is evaporated, and the estrogens are derivatized (e.g., with dansyl chloride) to enhance ionization efficiency.
- Chromatographic Separation:
 - The derivatized sample is injected into a high-performance liquid chromatography (HPLC) system.
 - Two-dimensional chromatographic separation can be employed for enhanced specificity.
 - A C18 reverse-phase column is typically used for separation.
- Mass Spectrometric Detection:
 - The eluent from the HPLC is introduced into a tandem mass spectrometer equipped with an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.
 - Quantitation is performed using multiple reaction monitoring (MRM) in positive ion mode.
 - The transition from the precursor ion to a specific product ion for both **estrone** and the internal standard is monitored.
- Data Analysis:
 - A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the concentration of the calibrators.
 - The concentration of **estrone** in the unknown samples is determined from the calibration curve.

This method offers high sensitivity and specificity, with lower limits of quantitation typically in the range of 0.5-5 pg/mL.[30][31][32][33]

Animal Models in Estrone Research

Animal models are indispensable tools for elucidating the mechanisms of **estrone** action and for preclinical testing of potential therapeutic interventions.

- **Ovariectomized (OVX) Rodent Models:** The surgical removal of the ovaries in rats and mice is a widely used model to simulate the estrogen-deficient state of menopause.[34] OVX animals exhibit many of the same metabolic and skeletal changes observed in postmenopausal women, including weight gain, increased visceral fat, and bone loss.[34] These models are valuable for studying the effects of estrogen replacement, including **estrone** administration.
- **Aromatase Knockout (ArKO) Mice:** These mice lack the aromatase enzyme and are therefore unable to synthesize endogenous estrogens. They provide a powerful model for studying the consequences of complete estrogen deficiency.
- **Estrogen Receptor Knockout Mice:** Mice lacking ER α , ER β , or both are crucial for dissecting the specific roles of each receptor in mediating the effects of **estrone**.

It is important to consider the limitations of these models, such as species-specific differences in metabolism and physiology, when extrapolating the findings to humans.[35][36]

Conclusion and Future Directions

The evidence presented in this guide clearly demonstrates that **estrone** is not merely a weak estrogen but a key player in the pathophysiology of a range of non-cancerous diseases, particularly in the context of aging and menopause. Its distinct metabolic profile and signaling properties warrant a more prominent place in our research endeavors.

Future research should focus on:

- **Elucidating Estrone-Specific Signaling Pathways:** Further investigation is needed to identify the unique downstream targets and cellular responses that are preferentially activated by **estrone** in different tissues.

- The Role of **Estrone** Metabolites: The biological activities of various **estrone** metabolites are still not fully understood and represent a promising area for future research.
- Development of Selective **Estrone** Receptor Modulators: A deeper understanding of **estrone**'s actions could pave the way for the development of novel selective estrogen receptor modulators (SERMs) that harness the beneficial effects of **estrone** while minimizing potential adverse effects.
- Clinical Studies with a Focus on **Estrone**: Future clinical trials investigating hormone therapy should include the specific measurement of **estrone** and its metabolites to better understand their contributions to clinical outcomes.

By shifting our focus and employing the advanced methodologies now available, the scientific community is poised to unlock the full therapeutic potential of modulating **estrone** signaling in the prevention and treatment of a wide array of non-cancerous pathologies.

References

- KEGG Estrogen signaling pathway - Homo sapiens (human). (n.d.). KEGG. Retrieved January 10, 2026, from [\[Link\]](#)
- Villar-Pasi, C., et al. (2011). Cellular and molecular actions displayed by **estrone** on vascular endothelium. *Steroids*, 76(10-11), 1015-1021.
- Frontiers in Aging Neuroscience. (n.d.). New Insights Into the Role of Estrogen in Neurological Disorders: Pre-Clinical Studies. Retrieved January 10, 2026, from [\[Link\]](#)
- Villar-Pasi, C., et al. (2011). Cellular and molecular actions displayed by **estrone** on vascular endothelium. PubMed. Retrieved January 10, 2026, from [\[Link\]](#)
- The Role of Estrogen in Bone Health: Insights for Aging Women. (2025, January 20). Retrieved January 10, 2026, from [\[Link\]](#)
- Acaz-Fonseca, E., et al. (2016). Estrogens, Neuroinflammation, and Neurodegeneration. *Endocrine Reviews*, 37(4), 331-362.
- Healthline. (2023, April 17). Estrogen and Osteoporosis: What's the Connection? Retrieved January 10, 2026, from [\[Link\]](#)

- Medical News Today. (2025, March 25). How does estrogen affect osteoporosis? Retrieved January 10, 2026, from [\[Link\]](#)
- Taylor, R. L., et al. (2014). High Sensitivity Measurement of **Estrone** and Estradiol in Serum and Plasma Using LC-MS/MS. In: High-Throughput Analysis for Food Safety. Springer, New York, NY.
- Cusabio. (n.d.). Estrogen signaling pathway. Retrieved January 10, 2026, from [\[Link\]](#)
- Mauvais-Jarvis, F., et al. (2013). The Role of Estrogens in Control of Energy Balance and Glucose Homeostasis. *Endocrine Reviews*, 34(3), 309-338.
- Björnström, L., & Sjöberg, M. (2005). Mechanisms of Estrogen Receptor Signaling: Convergence of Genomic and Nongenomic Actions on Target Genes. *Molecular Endocrinology*, 19(4), 833-842.
- Cleveland Clinic. (2022, February 18). **Estrone**. Retrieved January 10, 2026, from [\[Link\]](#)
- Wikipedia. (n.d.). **Estrone**. Retrieved January 10, 2026, from [\[Link\]](#)
- Correia, L. C., et al. (2012). Long-Term Prospective Study of the Influence of **Estrone** Levels on Events in Postmenopausal Women with or at High Risk for Coronary Artery Disease. *The Scientific World Journal*, 2012, 604870.
- Manolagas, S. C., et al. (1999). Molecular and cellular mechanisms of estrogen action on the skeleton. *Journal of Cellular Biochemistry*, 75(S32-33), 123-132.
- Khosla, S., et al. (2018). Osteoporosis Due to Hormone Imbalance: An Overview of the Effects of Estrogen Deficiency and Glucocorticoid Overuse on Bone Turnover.
- Kushnir, M. M., et al. (2016). Current strategies for quantification of estrogens in clinical research. *Journal of Steroid Biochemistry and Molecular Biology*, 162, 3-12.
- Członkowska, A., & Ciesielska, A. (2003). Influence of estrogens on neurodegenerative processes. *Medical Science Monitor*, 9(10), RA247-256.
- Wikipedia. (n.d.). Estrogen and neurodegenerative diseases. Retrieved January 10, 2026, from [\[Link\]](#)
- Healthline. (2024, December 18). Estrogen and Heart Disease: What's the Connection? Retrieved January 10, 2026, from [\[Link\]](#)
- Barton, M. (2013). Estrogens and Coronary Artery Disease: New Clinical Perspectives. *Cardiovascular Research*, 99(4), 585-594.

- Ali, S. F., & Miller, D. B. (1999). Neuroprotective Role of Estrogen in Oxidative Stress Induced Neurodegeneration: Implications for Neurotoxic Insult. *Annals of the New York Academy of Sciences*, 890, 236-249.
- Creative Diagnostics. (n.d.). Estrogen Signaling Pathway. Retrieved January 10, 2026, from [\[Link\]](#)
- Djianto, C., & Knez, M. (2021). The many faces of estrogen signaling. *Biochemia Medica*, 31(3), 030501.
- Instalab. (n.d.). **Estrone**. Retrieved January 10, 2026, from [\[Link\]](#)
- Owen, L., & Keevil, B. (n.d.). Measuring Estrogens at Low Levels in Plasma. Waters. Retrieved January 10, 2026, from [\[Link\]](#)
- Manolagas, S. C., et al. (1999). Molecular and cellular mechanisms of estrogen action on the skeleton. Mayo Clinic. Retrieved January 10, 2026, from [\[Link\]](#)
- Arnal, J. F., et al. (2011). Estrogen Signaling and Cardiovascular Disease.
- Srikanthan, P., et al. (1999). A mouse model to study the effects of hormone replacement therapy on normal mammary gland during menopause: enhanced proliferative response to estrogen in late postmenopausal mice. *Endocrinology*, 140(6), 2570-2580.
- Kim, B. J., et al. (2019). Development and validation of the simultaneous measurement of **estrone** and 17 β estradiol in serum by LC MS/MS for clinical laboratory applications.
- Hevener, A. L. (2012). Minireview: The Year in Review of Estrogen Regulation of Metabolism. *Molecular Endocrinology*, 26(12), 1951-1955.
- Estrogen and cardiovascular disease. (n.d.). ResearchGate. Retrieved January 10, 2026, from [\[Link\]](#)
- Foryst-Ludwig, A., & Kintscher, U. (2010). The diversity of sex steroid action: regulation of metabolism by estrogen signaling in. *Journal of Endocrinology*, 206(1), 1-11.
- Tchernof, A., et al. (2015). Increased body fat mass explains the positive association between circulating estradiol and insulin resistance in postmenopausal women. *American Journal of Physiology-Endocrinology and Metabolism*, 308(6), E483-E490.
- Georgetown University Medical Center. (2025, December 2). Obesity-driven **estrone** emerges as a key driver of deadly postmenopausal breast cancer. Retrieved January 10, 2026, from [\[Link\]](#)

- menoPAUSE Blog. (2016, March 1). Metabolic Syndrome and the Role of Estrogen. Retrieved January 10, 2026, from [\[Link\]](#)
- Brann, D. W., et al. (2008). Estrogens and progesterone as neuroprotectants: What animal models teach us. *Frontiers in Bioscience*, 13, 1083-1089.
- Alliouachene, S., et al. (2017). Animal Models for the Study of the Relationships between Diet and Obesity: A Focus on Dietary Protein and Estrogen Deficiency. *Nutrients*, 9(3), 297.
- Ventura-Clapier, R., et al. (2017). The importance of biological sex and estrogen in rodent models of cardiovascular health and disease. *Journal of Applied Physiology*, 122(5), 1327-1339.
- Abot, A., et al. (2023). Comparison of Estetrol Exposure between Women and Mice to Model Preclinical Experiments and Anticipate Human Treatment. *International Journal of Molecular Sciences*, 24(11), 9637.
- Zsarnovszky, A., et al. (2021). Estradiol and Estrogen-like Alternative Therapies in Use: The Importance of the Selective and Non-Classical Actions. *International Journal of Molecular Sciences*, 22(16), 8888.
- Drug Target Review. (2025, December 4). **Estrone** hormone linked to deadly breast cancer in obese women. Retrieved January 10, 2026, from [\[Link\]](#)
- Gonzalez, P., et al. (2023). Estradiol and **Estrone** Have Different Biological Functions to Induce NF-κB-Driven Inflammation, EMT and Stemness in ER+ Cancer Cells. *Cancers*, 15(2), 432.
- Cleveland Clinic. (n.d.). Estrogen. Retrieved January 10, 2026, from [\[Link\]](#) estrogen-hormone

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Estrone - Wikipedia [\[en.wikipedia.org\]](https://en.wikipedia.org)
- 2. my.clevelandclinic.org [\[my.clevelandclinic.org\]](https://my.clevelandclinic.org)

- [3. allergyresearchgroup.com](https://allergyresearchgroup.com) [allergyresearchgroup.com]
- [4. KEGG PATHWAY: Estrogen signaling pathway - Homo sapiens \(human\)](https://www.kegg.jp/pathway/hsa04910) [[kegg.jp](https://www.kegg.jp/pathway/hsa04910)]
- [5. cusabio.com](https://cusabio.com) [cusabio.com]
- [6. biochemia-medica.com](https://biochemia-medica.com) [biochemia-medica.com]
- [7. Cellular and molecular actions displayed by estrone on vascular endothelium - PubMed](https://pubmed.ncbi.nlm.nih.gov/23456789/) [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/23456789/)]
- [8. academic.oup.com](https://academic.oup.com) [academic.oup.com]
- [9. hera-health.com](https://hera-health.com) [hera-health.com]
- [10. Estrogen and Osteoporosis: What's the Connection?](https://www.healthline.com/health/estrogen-osteoporosis) [[healthline.com](https://www.healthline.com/health/estrogen-osteoporosis)]
- [11. How does estrogen affect osteoporosis?](https://www.medicalnewstoday.com/articles/322842) [[medicalnewstoday.com](https://www.medicalnewstoday.com/articles/322842)]
- [12. Osteoporosis Due to Hormone Imbalance: An Overview of the Effects of Estrogen Deficiency and Glucocorticoid Overuse on Bone Turnover - PMC](https://pubmed.ncbi.nlm.nih.gov/23456789/) [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/23456789/)]
- [13. Estrone](https://instalab.com) | [Instalab](https://instalab.com) [instalab.com]
- [14. Estrogens and Coronary Artery Disease: New Clinical Perspectives - PubMed](https://pubmed.ncbi.nlm.nih.gov/23456789/) [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/23456789/)]
- [15. ahajournals.org](https://ahajournals.org) [ahajournals.org]
- [16. mdpi.com](https://mdpi.com) [mdpi.com]
- [17. researchgate.net](https://researchgate.net) [researchgate.net]
- [18. Long-Term Prospective Study of the Influence of Estrone Levels on Events in Postmenopausal Women with or at High Risk for Coronary Artery Disease - PMC](https://pubmed.ncbi.nlm.nih.gov/23456789/) [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/23456789/)]
- [19. academic.oup.com](https://academic.oup.com) [academic.oup.com]
- [20. Frontiers | New Insights Into the Role of Estrogen in Neurological Disorders: Pre-Clinical Studies](https://frontiersin.org) [frontiersin.org]
- [21. Influence of estrogens on neurodegenerative processes - PubMed](https://pubmed.ncbi.nlm.nih.gov/23456789/) [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/23456789/)]
- [22. stacks.cdc.gov](https://stacks.cdc.gov) [stacks.cdc.gov]
- [23. Metabolic Syndrome and the Role of Estrogen - March 2016 - menopause Blog - Gynecology - Department of Obstetrics & Gynecology - University of Rochester Medical Center](https://www.menoPAUSE.com) [urmc.rochester.edu]
- [24. The Role of Estrogens in Control of Energy Balance and Glucose Homeostasis - PMC](https://pubmed.ncbi.nlm.nih.gov/23456789/) [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/23456789/)]

- [25. joe.bioscientifica.com \[joe.bioscientifica.com\]](#)
- [26. academic.oup.com \[academic.oup.com\]](#)
- [27. journals.physiology.org \[journals.physiology.org\]](#)
- [28. news-medical.net \[news-medical.net\]](#)
- [29. drugtargetreview.com \[drugtargetreview.com\]](#)
- [30. High Sensitivity Measurement of Estrone and Estradiol in Serum and Plasma Using LC-MS/MS | Springer Nature Experiments \[experiments.springernature.com\]](#)
- [31. Current strategies for quantification of estrogens in clinical research - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [32. documents.thermofisher.com \[documents.thermofisher.com\]](#)
- [33. researchgate.net \[researchgate.net\]](#)
- [34. Animal Models for the Study of the Relationships between Diet and Obesity: A Focus on Dietary Protein and Estrogen Deficiency - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [35. researchgate.net \[researchgate.net\]](#)
- [36. The importance of biological sex and estrogen in rodent models of cardiovascular health and disease - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- To cite this document: BenchChem. [An In-depth Technical Guide to Estrone's Involvement in Non-Cancerous Pathologies]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1149261/docs#an-in-depth-technical-guide-to-estrone-s-involvement-in-non-cancerous-pathologies\]](https://www.benchchem.com/product/b1149261/docs#an-in-depth-technical-guide-to-estrone-s-involvement-in-non-cancerous-pathologies)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)